Cas no 24365-46-6 (L-Leucinamide,N-(1-oxopropyl)-L-leucyl-N-[4-[(aminoiminomethyl)amino]-1-formylbutyl]- (9CI))

L-Leucinamide,N-(1-oxopropyl)-L-leucyl-N-[4-[(aminoiminomethyl)amino]-1-formylbutyl]- (9CI) structure
24365-46-6 structure
Product Name:L-Leucinamide,N-(1-oxopropyl)-L-leucyl-N-[4-[(aminoiminomethyl)amino]-1-formylbutyl]- (9CI)
CAS No:24365-46-6
MF:C42H82N12O12S
MW:979.23868894577
CID:274952
Update Time:2025-11-02

L-Leucinamide,N-(1-oxopropyl)-L-leucyl-N-[4-[(aminoiminomethyl)amino]-1-formylbutyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Leucinamide,N-(1-oxopropyl)-L-leucyl-N-[4-[(aminoiminomethyl)amino]-1-formylbutyl]- (9CI)
    • N-[1-[[5-(diaminomethylideneamino)-1-oxopentan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]-4-methyl-2-(propanoylamino)pentanamide,sulfuric acid
    • Propionyl-leupeptin hemisulfate salt
    • PROPIONYLLEUPEPTIN HEMISULPHATE
    • C2H5-CO-Leu-Leu-DL-Arginal
    • Leupeptin Pr-LL
    • Propionyl-Leu-Leu-DL-Arginal
    • Propionyl-L-leucyl-L-leucylargininal
    • Inchi: 1S/2C21H40N6O4.H2O4S/c2*1-6-18(29)26-16(10-13(2)3)20(31)27-17(11-14(4)5)19(30)25-15(12-28)8-7-9-24-21(22)23;1-5(2,3)4/h2*12-17H,6-11H2,1-5H3,(H,25,30)(H,26,29)(H,27,31)(H4,22,23,24);(H2,1,2,3,4)
    • InChI Key: LKRQUQGVONEIAC-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)O.O=C(C(CC(C)C)NC(CC)=O)NC(C(NC(C=O)CCC/N=C(\N)/N)=O)CC(C)C.O=C(C(CC(C)C)NC(CC)=O)NC(C(NC(C=O)CCC/N=C(\N)/N)=O)CC(C)C

Computed Properties

  • Exact Mass: 978.59000

Experimental Properties

  • PSA: 415.52000
  • LogP: 5.96560

L-Leucinamide,N-(1-oxopropyl)-L-leucyl-N-[4-[(aminoiminomethyl)amino]-1-formylbutyl]- (9CI) Security Information

L-Leucinamide,N-(1-oxopropyl)-L-leucyl-N-[4-[(aminoiminomethyl)amino]-1-formylbutyl]- (9CI) Pricemore >>

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Additional information on L-Leucinamide,N-(1-oxopropyl)-L-leucyl-N-[4-[(aminoiminomethyl)amino]-1-formylbutyl]- (9CI)

Comprehensive Overview of L-Leucinamide, N-(1-oxopropyl)-L-leucyl-N-[4-[(aminoiminomethyl)amino]-1-formylbutyl]- (9CI) (CAS No. 24365-46-6)

The compound L-Leucinamide, N-(1-oxopropyl)-L-leucyl-N-[4-[(aminoiminomethyl)amino]-1-formylbutyl]- (9CI), identified by its CAS No. 24365-46-6, is a sophisticated peptide derivative that has garnered significant attention in biochemical and pharmaceutical research. This molecule, with its intricate structure and functional groups, plays a pivotal role in studies related to peptide synthesis, enzyme inhibition, and drug development. Its unique properties make it a subject of interest for researchers exploring bioactive peptides and therapeutic applications.

In recent years, the demand for specialized peptides like L-Leucinamide, N-(1-oxopropyl)-L-leucyl-N-[4-[(aminoiminomethyl)amino]-1-formylbutyl]- (9CI) has surged, driven by advancements in precision medicine and biotechnology. Researchers are particularly intrigued by its potential in modulating protein-protein interactions and its role as a building block for more complex biomolecules. The compound's CAS No. 24365-46-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the key features of this compound is its aminoiminomethyl group, which contributes to its ability to interact with biological targets. This functionality is often explored in the context of enzyme inhibitors and receptor modulators, making it a valuable tool for drug discovery. Additionally, the presence of the formylbutyl moiety enhances its reactivity, enabling its use in peptide coupling reactions and other synthetic applications.

The growing interest in L-Leucinamide, N-(1-oxopropyl)-L-leucyl-N-[4-[(aminoiminomethyl)amino]-1-formylbutyl]- (9CI) is also linked to its potential in nutraceuticals and functional foods. As consumers become more health-conscious, the demand for bioactive peptides that support metabolic health and immune function has risen. This compound's structural complexity positions it as a candidate for developing novel health supplements and therapeutic agents.

From a synthetic chemistry perspective, the compound's CAS No. 24365-46-6 is often referenced in protocols for peptide modification and conjugation. Its stability under various conditions makes it suitable for solid-phase peptide synthesis (SPPS), a technique widely used in biopharmaceutical production. Researchers also highlight its compatibility with green chemistry principles, aligning with the industry's shift toward sustainable synthesis methods.

In the realm of computational chemistry, L-Leucinamide, N-(1-oxopropyl)-L-leucyl-N-[4-[(aminoiminomethyl)amino]-1-formylbutyl]- (9CI) is frequently modeled to predict its binding affinities and molecular interactions. Such studies are crucial for virtual screening campaigns aimed at identifying new drug candidates. The compound's versatility is further evidenced by its applications in biomarker research and diagnostic development.

As the scientific community continues to explore the potential of L-Leucinamide, N-(1-oxopropyl)-L-leucyl-N-[4-[(aminoiminomethyl)amino]-1-formylbutyl]- (9CI), its CAS No. 24365-46-6 remains a focal point for innovation. Whether in academic research, industrial applications, or consumer health products, this compound exemplifies the intersection of chemistry and biology, offering endless possibilities for future discoveries.

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